Cas no 110234-69-0 (Pentanenitrile, 4,4,5,5,5-pentafluoro-3-oxo-)
110234-69-0 structure
Product Name:Pentanenitrile, 4,4,5,5,5-pentafluoro-3-oxo-
CAS No:110234-69-0
MF:C5H2F5NO
MW:187.067498683929
CID:1192193
PubChem ID:15613821
Update Time:2025-04-20
Pentanenitrile, 4,4,5,5,5-pentafluoro-3-oxo- Chemical and Physical Properties
Names and Identifiers
-
- Pentanenitrile, 4,4,5,5,5-pentafluoro-3-oxo-
- AKOS017344394
- 110234-69-0
- DB-184223
- Pentafluoropropionylacetonitrile
- Pentafluropropionylacetonitrile
- SCHEMBL1014847
- 4,4,5,5,5-pentafluoro-3-oxopentanenitrile
- 4,4,5,5,5-pentafluoro-3-oxo-pentanenitrile
-
- Inchi: 1S/C5H2F5NO/c6-4(7,5(8,9)10)3(12)1-2-11/h1H2
- InChI Key: IJODBPCRGUDNAW-UHFFFAOYSA-N
- SMILES: FC(C(CC#N)=O)(C(F)(F)F)F
Computed Properties
- Exact Mass: 187.00566
- Monoisotopic Mass: 187.00565450g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 234
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 40.9Ų
Experimental Properties
- PSA: 40.86
Pentanenitrile, 4,4,5,5,5-pentafluoro-3-oxo- Related Literature
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Camelia Henríquez,Edwin Palacio,Víctor Cerdà Anal. Methods, 2014,6, 8494-8504
-
Emiliana Damian Risberg,Patric Lindqvist-Reis,Magnus Sandström Dalton Trans., 2009, 1328-1338
-
Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
110234-69-0 (Pentanenitrile, 4,4,5,5,5-pentafluoro-3-oxo-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Gold Member
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
CN Supplier
Bulk